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Compound of Interest

Compound Name: 6-fluoro-1-hexanol

Cat. No.: B1361352 Get Quote

An In-depth Technical Guide to the Physical Properties of 6-Fluoro-1-Hexanol

This technical guide provides a comprehensive overview of the key physical properties of 6-
fluoro-1-hexanol, specifically its boiling point and density. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require precise data and methodologies for handling and characterizing this

compound.

Core Physical Properties
6-Fluoro-1-hexanol is a halogenated alcohol with a molecular formula of C6H13FO. Its

physical characteristics are crucial for its application in various chemical processes, including

reaction condition optimization and product purification.

Data Summary
The experimentally determined physical properties of 6-fluoro-1-hexanol are summarized in

the table below. These values are critical for predicting its behavior in different environments

and for designing experimental setups.

Physical Property Value Units Conditions

Boiling Point 158.2 °C at 760 mmHg[1][2]

Density 0.92 g/cm³ Not Specified
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Experimental Protocols
While the specific experimental records for the determination of the physical properties of 6-
fluoro-1-hexanol are not publicly detailed, standard methodologies for determining the boiling

point and density of liquid compounds are well-established. The following sections describe the

likely protocols used.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like 6-fluoro-1-hexanol, this can be accurately determined using a

distillation method or a micro-boiling point apparatus.

Protocol: Distillation Method

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Sample Preparation: The round-bottom flask is charged with a sample of 6-fluoro-1-hexanol
and a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated in a heating mantle.

Temperature Reading: The temperature is monitored closely. The boiling point is recorded as

the temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading on the thermometer as the liquid condenses.[3]

Protocol: Capillary Method (for small quantities)

Sample Preparation: A small amount of the liquid is placed in a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion

tube containing the sample.

Heating: The fusion tube is attached to a thermometer and heated in a liquid bath.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges

from the capillary tube is noted. The heat is then removed. The boiling point is the
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temperature at which the liquid re-enters the capillary tube.[4][5]

Determination of Density
Density is a fundamental physical property defined as the mass per unit volume of a

substance.[6][7] For liquids like 6-fluoro-1-hexanol, density can be determined using a

pycnometer or by direct mass and volume measurements.

Protocol: Mass and Volume Measurement

Mass Measurement: The mass of a clean, dry graduated cylinder or volumetric flask is

measured using an analytical balance.

Volume Measurement: A known volume of 6-fluoro-1-hexanol is added to the graduated

cylinder. The volume is read from the bottom of the meniscus.

Combined Measurement: The mass of the graduated cylinder with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[8][9]

Visualized Workflows
The following diagrams illustrate the generalized experimental workflows for determining the

boiling point and density of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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